Cas no 2228735-82-6 (4-oxo-1-(thiophen-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-oxo-1-(thiophen-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228735-82-6
• MF: C₁₁H₁₂O₃S
• MW: 224.276182174683
• CID: 6054984
• PubChem ID: 165880255
• Update Time: 2025-06-26

4-oxo-1-(thiophen-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-1-(thiophen-3-yl)cyclohexane-1-carboxylic acid
• 2228735-82-6
• EN300-1835675

• Inchi： 1S/C11H12O3S/c12-9-1-4-11(5-2-9,10(13)14)8-3-6-15-7-8/h3,6-7H,1-2,4-5H2,(H,13,14)
• InChI Key： DIPGNOBGWVGPSG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(C(=O)O)CCC(CC1)=O

Computed Properties

• Exact Mass: 224.05071541g/mol
• Monoisotopic Mass: 224.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.6Ų

Additional information on 4-oxo-1-(thiophen-3-yl)cyclohexane-1-carboxylic acid

Recent Advances in the Study of 4-oxo-1-(thiophen-3-yl)cyclohexane-1-carboxylic acid (CAS: 2228735-82-6)

The compound 4-oxo-1-(thiophen-3-yl)cyclohexane-1-carboxylic acid (CAS: 2228735-82-6) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This bicyclic structure combines a cyclohexanone moiety with a thiophene ring, offering unique physicochemical properties that make it attractive for drug discovery. Recent studies have focused on its potential as a building block for kinase inhibitors and anti-inflammatory agents, with particular attention to its structural modifications for improved pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of derivatives based on this core structure. The researchers developed an efficient synthetic route starting from 3-thiophenecarboxaldehyde, achieving the target compound in five steps with an overall yield of 42%. X-ray crystallographic analysis revealed that the compound adopts a slightly distorted chair conformation, with the thiophene ring positioned equatorially. This structural feature appears crucial for its biological activity, as demonstrated in subsequent structure-activity relationship (SAR) studies.

In terms of biological activity, recent findings indicate that 4-oxo-1-(thiophen-3-yl)cyclohexane-1-carboxylic acid shows moderate inhibitory activity against several protein kinases, particularly those involved in inflammatory pathways. A 2024 preclinical study demonstrated that optimized derivatives of this compound achieved IC50 values in the low micromolar range against p38α MAPK, suggesting potential applications in treating chronic inflammatory diseases. The carboxylic acid moiety appears essential for this activity, likely through interaction with the kinase's ATP-binding site.

The compound's metabolic stability has been a focus of recent pharmacokinetic studies. Research published in Drug Metabolism and Disposition (2024) reported that the parent compound shows moderate metabolic stability in human liver microsomes, with a half-life of approximately 45 minutes. However, ester prodrug approaches have successfully addressed this limitation, with several prodrug candidates currently under evaluation in animal models. These developments highlight the compound's potential as a versatile scaffold for further medicinal chemistry optimization.

Emerging applications in targeted drug delivery have also been reported. A recent study in Bioconjugate Chemistry (2024) demonstrated the successful conjugation of 4-oxo-1-(thiophen-3-yl)cyclohexane-1-carboxylic acid to antibody-drug conjugates (ADCs) through its carboxylic acid functionality. The resulting conjugates showed improved tumor targeting in xenograft models, suggesting potential oncology applications. This represents an exciting new direction for research involving this chemical scaffold.

Future research directions for 2228735-82-6 appear promising, with several pharmaceutical companies reportedly investigating its derivatives in preclinical development. The compound's unique combination of structural features - including the hydrogen bond acceptor/donor capabilities of the carbonyl and carboxyl groups, along with the π-electron system of the thiophene ring - continues to inspire novel drug design strategies. Ongoing studies are exploring its potential in central nervous system disorders, given its demonstrated ability to cross the blood-brain barrier in preliminary experiments.